Cas no 135-51-3 (3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade))

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) is a sulfonated naphthalene derivative widely used as an intermediate in the synthesis of dyes, pigments, and other specialty chemicals. Its disulfonic acid groups enhance water solubility, making it suitable for aqueous-phase reactions. The technical grade is optimized for industrial applications, offering consistent purity and reactivity. This compound serves as a key precursor in azo dye manufacturing, where its hydroxyl and sulfonate functionalities facilitate coupling reactions. Its stability under typical processing conditions ensures reliable performance in batch production. The disodium salt form improves handling and storage compared to the free acid, reducing hygroscopicity while maintaining reactivity.
3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) structure
135-51-3 structure
Product name:3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade)
CAS No:135-51-3
MF:C10H6Na2O7S2
MW:348.2600
MDL:MFCD00065915
CID:36343
PubChem ID:87573440

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Chemical and Physical Properties

Names and Identifiers

    • Sodium 3-hydroxynaphthalene-2,7-disulfonate
    • R Salt
    • R acid
    • Disodium 2-naphthol-3,6-disulfonate
    • 2-Naphthol-3,6-disulfonic acid disodium salt
    • 3-Hydroxy-2,7-naphthalenedisulfonic acid disodium salt
    • Disodium 3-Hydroxy-2,7-naphthalenedisulfonate
    • 2-Naphthol-3,6-disulfonicaciddisodiumsalt(Technical)
    • 3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt
    • R Acid Disodium Salt
    • RGAcid
    • fericon
    • R-ACID SODIUM SALT
    • Disodium 2-naphthol-
    • 2-naphthol-3,6-disulfonic
    • SODIUM-2-NAPHTHOL-3,6-DISULFONATE
    • Ferricon
    • R-salt
    • disodium 3-hydroxynaphthalene-2,7-disulfonate
    • 6Y99O91ULZ
    • 2-Naphthol-3,6-disulfonic acid sodium salt
    • Disodium 3-hydro
    • 3-Hydroxynapthlene-2,7-disulfonic acid sodium salt
    • 2-hydroxynaphthalene-3,6-disulphonic acid di sodium salt
    • 3-hydroxy-2,7-naphthalenedisulfonic acid, disodium salt
    • NSC 5872
    • 2-Naphthol-3,6-disulfonic acid disodium salt, Disodium 3-hydroxy-2,7-naphthalenedisulfonate, R-Acid sodium salt
    • Tox21_301601
    • SCHEMBL448933
    • Disodium2-naphthol-3,6-disulfonate
    • FT-0613123
    • Disodium 2-hydroxy-3,6-naphthalene disulfonate
    • MFCD00065915
    • EINECS 205-196-3
    • CHEMBL3183365
    • 3-Hydroxynaphthalene-2,7-disulfonicaciddisodiumsalt
    • 2-Naphthol-3,6-disulfonic acid, disodium salt
    • Disodium 3-hydroxy-2,7-naphalenedisulfonate
    • 3-Hydroxy-2,7-naphthalenedisulfonic acid,disodium salt
    • UNII-6Y99O91ULZ
    • NS00079296
    • 2,7-Naphthalenedisulfonic acid, 3-hydroxy-, sodium salt (1:2)
    • AKOS003237104
    • 3-Hydroxynaphthalene-2,7-disulfonicacid disodium salt
    • SY037070
    • 2,7-NAPHTHALENEDISULFONIC ACID, 3-HYDROXY-, DISODIUM SALT
    • CAS-135-51-3
    • 3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade)
    • Disodium 2-hydroxynaphthalene-3,6-disulfonate
    • NSC-5872
    • disodium;3-hydroxynaphthalene-2,7-disulfonate
    • AI3-28535
    • DTXCID6024543
    • Disodium 3-hydroxynaphthalene-2,7-disulfonate, tech
    • 3-Hydroxynaphthalene-2,7-disulfonic acid, disodium salt
    • AKOS015900242
    • 135-51-3
    • VNEBWJSWMVTSHK-UHFFFAOYSA-L
    • CCRIS 7448
    • Disodium 3-hydroxynaphthalene-2,7-disulphonate
    • AS-15462
    • Q27265717
    • DTXSID8044543
    • NCGC00255763-01
    • W-108268
    • N0029
    • H11851
    • DB-042294
    • MDL: MFCD00065915
    • Inchi: 1S/C10H8O7S2.2Na/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
    • InChI Key: VNEBWJSWMVTSHK-UHFFFAOYSA-L
    • SMILES: S(C1=C(C([H])=C2C([H])=C([H])C(=C([H])C2=C1[H])S(=O)(=O)[O-])O[H])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 347.93500
  • Monoisotopic Mass: 347.935033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 501
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 151
  • Tautomer Count: 3
  • Surface Charge: 0
  • XLogP3: nothing

Experimental Properties

  • Color/Form: It is a colorless and shiny fine filament needle crystal, and the industrial product is a gray white paste.
  • Melting Point: >300°C
  • Boiling Point:
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 151.39000
  • LogP: 2.51520
  • Solubility: Soluble in water, ethanol and ether, insoluble in benzene. The aqueous solution has blue-green fluorescence.

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Security Information

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Customs Data

  • HS CODE:2922210000
  • Customs Data:

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0029-500G
Disodium 3-Hydroxy-2,7-naphthalenedisulfonate
135-51-3 >85.0%(HPLC)
500g
¥1180.00 2024-04-17
abcr
AB139215-100 g
2-Naphthol-3,6-disulfonic acid disodium salt, tech. grade; .
135-51-3
100 g
€72.00 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1227924-500g
3-Hydroxynaphthalene-2,7-disulfonic acid disodium salt
135-51-3 85%
500g
¥734 2023-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822790-100g
Disodium 2-naphthol-3,6-disulfonate
135-51-3 85%
100g
¥194.00 2022-10-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154558-25G
3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade)
135-51-3 >85.0%(HPLC)
25g
¥81.90 2023-09-03
eNovation Chemicals LLC
D104666-100g
Disodium2-naphthol-3,6-disulfonate
135-51-3 97%
100g
$168 2024-05-23
Apollo Scientific
OR18078-500g
Disodium 3-hydroxynaphthalene-2,7-disulphonate
135-51-3 tech
500g
£62.00 2025-02-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154558-500G
3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade)
135-51-3 >85.0%(HPLC)
500g
¥584.90 2023-09-03
Fluorochem
046862-100g
Disodium 3-hydroxy-2,7-naphthalenedisulfonate
135-51-3 85%
100g
£18.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
KC063-100g
Sodium 3-hydroxynaphthalene-2,7-disulfonate
135-51-3 85.0%(LC)
100g
¥340.0 2022-06-10

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) Related Literature

Additional information on 3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade)

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (Technical Grade) and Its Applications in Modern Chemical Biology

3-Hydroxynaphthalene-2,7-disulfonic Acid Disodium Salt (CAS No. 135-51-3) is a versatile sulfonated naphthalene derivative that has garnered significant attention in the field of chemical biology due to its unique structural and chemical properties. This compound, often referred to as a technical-grade product, serves as a crucial intermediate in various synthetic processes and has found applications in pharmaceuticals, agrochemicals, and material science. Its molecular structure, characterized by the presence of two sulfonic acid groups and a hydroxyl group, makes it an excellent candidate for further functionalization and derivatization.

The< strong>disodium salt form of this compound enhances its solubility in water, making it more accessible for a wide range of applications. This solubility profile is particularly advantageous in biological systems where water-based environments are prevalent. The compound's ability to form stable complexes with other molecules also contributes to its utility in drug design and development.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from sulfonated aromatic compounds. The< strong>3-hydroxynaphthalene-2,7-disulfonic acid disodium salt has emerged as a key intermediate in the synthesis of various bioactive molecules. For instance, its derivatives have been explored as potential inhibitors of enzymes involved in inflammatory pathways. These studies have highlighted the compound's potential in modulating biological processes and its relevance in developing new treatments for chronic diseases.

The< strong>CAS No. 135-51-3 identifier ensures that researchers can reliably source and utilize this compound across different laboratories and industries. The technical-grade specification indicates that the product meets certain quality standards, making it suitable for industrial-scale applications. This reliability is crucial for researchers who depend on consistent chemical properties for their experiments.

One of the most compelling aspects of< strong>3-hydroxynaphthalene-2,7-disulfonic acid disodium salt is its role in material science. The sulfonate groups impart hydrophilic properties to materials derived from this compound, making them suitable for applications in biocompatible coatings and drug delivery systems. These materials have shown promise in medical implants and tissue engineering scaffolds, where biocompatibility is paramount.

The compound's structural features also make it an attractive candidate for catalytic applications. Researchers have investigated its use as a ligand or co-catalyst in various organic transformations. The presence of both hydroxyl and sulfonic acid groups allows for multiple points of interaction with substrates, enhancing catalytic efficiency. This has led to the development of novel synthetic routes for complex organic molecules.

In the realm of pharmaceuticals, the< strong>3-hydroxynaphthalene-2,7-disulfonic acid disodium salt has been used to synthesize prodrugs that exhibit improved solubility and bioavailability. By incorporating sulfonate groups into drug molecules, researchers can enhance their pharmacokinetic profiles. This approach has been particularly effective for drugs that are poorly soluble in water but need to be administered orally or intravenously.

The< strong>CAS No. 135-51-3 registration also underscores the importance of standardized nomenclature in chemical research. Accurate identification ensures that researchers worldwide can communicate effectively about this compound without ambiguity. This standardization is essential for collaborative projects and commercial transactions involving chemical products.

The technical-grade designation of this product highlights its suitability for industrial applications where cost-effectiveness and scalability are critical factors. Manufacturers often prefer technical-grade chemicals due to their reliability and reproducibility across large-scale production runs. This makes them ideal for industries that require consistent quality without the need for extensive purification processes.

In conclusion, the< strong>3-hydroxynaphthalene-2,7-disulfonic acid disodium salt (CAS No. 135-51-3) is a multifaceted compound with broad applications in chemical biology and material science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, catalysts, and functional materials. The technical-grade specification ensures that researchers and manufacturers can rely on its consistent quality for their respective needs.

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